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Compound of Interest

Compound Name:
Sodium 2-methyl-2-morpholin-4-

ylpropanoate

CAS No.: 873458-53-8

Cat. No.: B1387185

Get Quote

Part 1: Chemical Identity & Physicochemical Profile
Core Identity
This compound is a sterically hindered, non-natural amino acid derivative. Structurally, it

consists of a propanoic acid backbone with a gem-dimethyl group at the

-position, where the amino group is part of a morpholine ring.
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Property Value / Description

IUPAC Name Sodium 2-methyl-2-(morpholin-4-yl)propanoate

Common Synonyms
2-Morpholinoisobutyric acid Na salt;

-Dimethylmorpholine-4-acetic acid Na salt

CAS Number (Free Acid) 87439-10-9

CAS Number (HCl Salt) 375397-37-8

Molecular Formula

Molecular Weight
~195.19 g/mol (Sodium Salt); 173.21 g/mol

(Free Acid)

Solubility
High in Water, Methanol; Low in non-polar

solvents (Hexane, Toluene)

pKa (Calculated)

(COOH)

2.5–3.0;

(Morpholine N)

6.5–7.0

Physicochemical Behavior[2]
Gem-Dimethyl Effect: The two methyl groups at the

-carbon introduce significant steric bulk. This restricts the rotation of the carboxylate and the
morpholine ring, favoring specific conformations (Thorpe-Ingold effect). This is a critical
feature for drug design, as it can lock bio-active conformations and improve metabolic
stability by blocking

-proton abstraction.

Zwitterionic Nature: In its free acid form, the molecule exists as a zwitterion (internal salt)

between the basic morpholine nitrogen and the acidic carboxylate. The sodium salt form
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effectively "masks" the carboxylic acid, rendering the molecule basic and highly water-

soluble.

Hygroscopicity: As a sodium salt of a small organic acid, the compound is hygroscopic. It

must be stored in a desiccator to prevent deliquescence, which complicates precise

weighing.

Part 2: Synthetic Pathways & Production
The synthesis of 2-methyl-2-morpholin-4-ylpropanoic acid typically involves a nucleophilic

substitution reaction. The steric hindrance of the gem-dimethyl group requires specific

conditions to prevent elimination side reactions.

Synthesis Workflow (Graphviz)
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Figure 1: Synthetic pathway for the production of the sodium salt from bromoisobutyric acid

precursors.

Detailed Synthesis Protocol
Objective: Synthesis of 2-methyl-2-morpholin-4-ylpropanoic acid (Free Acid) followed by salt

formation.

Reagents:

-Bromoisobutyric acid (1.0 eq)

Morpholine (2.5 eq) – Acts as both nucleophile and proton scavenger.

Solvent: Toluene or THF (for ester route) or Water (for direct acid route).
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Step-by-Step Methodology:

Nucleophilic Substitution: Dissolve

-bromoisobutyric acid in water (or suitable solvent). Add morpholine dropwise while
maintaining temperature at 0–5°C to control exotherm.

Reflux: Heat the mixture to reflux (80–100°C) for 4–6 hours. The steric bulk of the gem-

dimethyl group slows the

attack; the reaction may proceed with partial

character.

Workup (Free Acid):

Cool the solution.

Adjust pH to the isoelectric point (approx pH 5–6).

Extract unreacted morpholine with organic solvent (e.g., Ether) if possible, or use ion-

exchange chromatography for purification.

Crystallize the zwitterionic free acid from Ethanol/Acetone.

Salt Formation:

Dissolve the purified free acid in a stoichiometric amount of 1.0 M NaOH.

Stir for 30 minutes.

Lyophilize (Freeze-dry) the solution to obtain the sodium salt as a white, free-flowing

powder. Note: Avoid rotary evaporation with heat, as it may form a gum.

Part 3: Applications in Drug Discovery
This molecule is a "Privileged Structure" in medicinal chemistry. It is rarely the active

pharmacophore itself but serves as a critical modulator of physicochemical properties.
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Strategic Utility
Feature Mechanism of Action Benefit in Drug Design

Solubility Enhancement

The morpholine ring is highly

polar and forms hydrogen

bonds.

Increases aqueous solubility of

lipophilic drugs (LogP

reduction).

Metabolic Blockade

The gem-dimethyl group (

-methylation) removes

abstractable protons.

Prevents metabolic

degradation (e.g., by CYP450)

at the

-carbon, extending half-life (

).

Conformational Lock Thorpe-Ingold Effect.

Restricts the flexibility of the

linker, reducing the entropy

penalty upon binding to a

target protein.

Decision Logic for Usage (Graphviz)
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Figure 2: Decision logic for incorporating the 2-methyl-2-morpholin-4-yl moiety into a lead

compound.

Part 4: Analytical Protocols & Quality Control
To ensure the integrity of the sodium salt, specifically distinguishing it from the free acid or HCl

salt, the following protocols are mandatory.

High-Performance Liquid Chromatography (HPLC)
Method
The lack of a strong chromophore (only the carboxylate and morpholine ring) makes UV

detection at standard 254 nm weak. Use 210 nm or CAD (Charged Aerosol Detection).

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 3.5 µm, 4.6 x 100 mm.

Mobile Phase A: 10 mM Ammonium Formate (pH 4.0).

Mobile Phase B: Acetonitrile.[1]

Gradient: 5% B to 60% B over 10 minutes.

Flow Rate: 1.0 mL/min.

Detection: UV @ 210 nm.

Expected Retention: Early eluting due to high polarity.

Titration Assay (Sodium Content Verification)
Since the compound is a sodium salt of a weak acid, it acts as a weak base.

Dissolve 100 mg of the substance in 30 mL of deionized water.

Titrate with 0.1 N HCl using a potentiometric titrator.

Endpoint: Look for the inflection point corresponding to the protonation of the carboxylate (
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) and the morpholine nitrogen (

).

Calculation:

Part 5: Handling and Safety
Storage: Store at +2°C to +8°C. The sodium salt is hygroscopic; keep under inert gas

(Nitrogen/Argon) if possible.

Safety: Irritant. Avoid inhalation. The morpholine moiety can form nitroso-morpholine (a

carcinogen) if exposed to nitrosating agents (e.g., nitrites). Do not use with sodium nitrite in

acidic media.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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